5-ethyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole
Overview
Description
5-ethyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole (EPTP) is an organic compound with a molecular formula of C9H9NS. It is a heterocyclic compound, meaning it contains a ring structure of atoms with at least one atom of a different element. EPTP has a variety of uses in scientific research and has been studied for its potential applications in drug discovery, biochemistry, and physiology.
Scientific Research Applications
Synthesis and Anti-Tumor Activity
A series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety were synthesized and evaluated for their anti-tumor activities. Compounds showed promising activities against hepatocellular carcinoma (HepG2) cell lines, indicating their potential as anti-tumor agents S. M. Gomha, M. M. Edrees, Farag M. A. Altalbawy, 2016.
Antidepressant Activity
Phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides were synthesized and evaluated for their antidepressant activity. One particular compound showed significant reduction in immobility time, comparable to the standard Imipramine, indicating its potential as an antidepressant medication B. Mathew, J. Suresh, S. Anbazhagan, 2014.
Antimicrobial Activity
Hybrid compounds containing aurones, pyrazole, and thiophene scaffolds demonstrated promising antimicrobial activity against various fungal and bacterial strains. This suggests their potential use as antimicrobial agents D. Ashok, M. Ziauddin, B. Lakshmi, M. Sarasija, 2016.
Catalytic Synthesis and Antioxidant Agents
Novel chalcone derivatives were synthesized as potent antioxidant agents. The compounds were evaluated for their in vitro antioxidant activity, demonstrating potential as therapeutic agents for diseases caused by oxidative stress G. Prabakaran, S. Manivarman, M. Bharanidharan, 2021.
properties
IUPAC Name |
5-ethyl-1-prop-2-ynyl-3-thiophen-3-ylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2S/c1-3-6-14-11(4-2)8-12(13-14)10-5-7-15-9-10/h1,5,7-9H,4,6H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCAMXDBLTMOXEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1CC#C)C2=CSC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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